(E)-2-((3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzoic acid

• Molecular Formula: C22H17N3O4S2
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 2-[(E)-[3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]benzoic acid
• InChI: InChI=1S/C22H17N3O4S2/c1-13-18(20(27)25(23(13)2)15-9-4-3-5-10-15)24-19(26)17(31-22(24)30)12-14-8-6-7-11-16(14)21(28)29/h3-12H,1-2H3,(H,28,29)/b17-12+
• InChI Key: MMLWWEUOJIQQKU-SFQUDFHCSA-N
• Isomeric SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=O)/C(=C\C4=CC=CC=C4C(=O)O)/SC3=S
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=O)C(=CC4=CC=CC=C4C(=O)O)SC3=S

Description

The compound (E)-2-((3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzoic acid features a hybrid heterocyclic framework. Its structure includes:

• A thioxothiazolidinone ring (five-membered, sulfur-containing), contributing electron-withdrawing properties.
• A pyrazolone group (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl), a common pharmacophore in anti-inflammatory and antimicrobial agents.
• An (E)-configured methylidene linker, which stabilizes the conjugated system.

Structural determination of such compounds typically employs X-ray crystallography, often refined using programs like SHELX and visualized via tools such as ORTEP-3 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-2-((3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzoic acid typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole ring, followed by the introduction of the thioxothiazolidinone moiety, and finally, the benzoic acid group is added. Each step requires specific reagents and conditions, such as the use of strong acids or bases, high temperatures, and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale batch reactors with precise control over reaction conditions. The use of automated systems to monitor temperature, pressure, and pH would be essential to ensure consistent product quality. Additionally, purification steps such as recrystallization or chromatography would be necessary to isolate the desired compound from by-products and impurities.

Chemical Reactions Analysis

Types of Reactions

(E)-2-((3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents such as sodium borohydride or lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions often involve controlled temperatures, specific solvents, and sometimes catalysts to increase reaction rates and selectivity.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an alcohol or amine. Substitution reactions could introduce a wide range of functional groups, depending on the nucleophile or electrophile employed.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules or as a reagent in various organic reactions.

Biology: Its unique structure may allow it to interact with biological macromolecules, making it a candidate for drug development or biochemical studies.

Medicine: The compound could be investigated for its potential therapeutic effects, such as anti-inflammatory, antimicrobial, or anticancer properties.

Industry: It may be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of (E)-2-((3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)benzoic acid depends on its specific application. In a biological context, the compound may interact with enzymes or receptors, modulating their activity and leading to various physiological effects. The molecular targets and pathways involved would need to be identified through experimental studies, such as binding assays or molecular docking simulations.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analog: 4-((E)-{2-[N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carboximido]benzylidene}amino)-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one

Key Similarities :

• Pyrazolone core with phenyl and methyl substituents.
• Conjugated benzylidene linker in the (E)-configuration.

Key Differences :

• Heterocyclic System: The analog lacks the thioxothiazolidinone ring, instead incorporating a second pyrazolone group.
• Functional Groups : The benzoic acid moiety in the target compound contrasts with the hydrazide group in the analog, altering hydrogen-bonding capacity.

Implications :

• The benzoic acid group increases polarity, likely improving aqueous solubility compared to the hydrazide analog.

Thiazepinone Derivative: (2S,3S)-5-[2-(Dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate

Key Similarities :

• Sulfur-containing heterocycle (benzothiazepinone).
• Aromatic substituents (4-methoxyphenyl).

Key Differences :

• Ring Size: Benzothiazepinone (seven-membered) vs. thioxothiazolidinone (five-membered).
• Functional Groups: The benzoic acid group in the target compound contrasts with the acetate and dimethylamino groups in the thiazepinone.

Implications :

• Smaller thioxothiazolidinone rings may confer greater conformational rigidity, influencing binding specificity.

Hydrogen-Bonding Patterns and Crystal Packing

The benzoic acid group in the target compound enables robust hydrogen-bonding networks (e.g., O–H···O and N–H···S interactions), which are critical for stabilizing crystal lattices. In contrast, analogs lacking acidic protons (e.g., hydrazides or esters) rely on weaker interactions like van der Waals forces or π-stacking. Graph set analysis reveals that the target compound’s hydrogen-bonding motifs (e.g., D and C patterns) differ significantly from those of sulfur-free analogs.

Comparative Data Table

Property/Feature	Target Compound	Compound	Compound
Core Heterocycle	Thioxothiazolidinone + pyrazolone	Dual pyrazolone	Benzothiazepinone
Key Functional Groups	Benzoic acid, thioxo (C=S)	Hydrazide	Acetate, dimethylamino
Hydrogen Bond Donors	2 (COOH, NH)	1 (NH)	1 (NH)
Hydrogen Bond Acceptors	5 (C=O, C=S, COOH)	4 (C=O, N)	3 (C=O, OAc)
Sulfur Environment	Thioxo (C=S) in 5-membered ring	None	Thiazepinone (7-membered ring)
Theoretical Solubility	High (polar solvents)	Moderate	Low (non-polar solvents)

Research Findings and Implications

Bioactivity Potential: The thioxothiazolidinone-pyrazolone scaffold is understudied but shares motifs with known bioactive compounds (e.g., anti-inflammatory pyrazolones and antimicrobial thiazolidinones).

Synthetic Accessibility : The (E)-configuration of the methylidene linker is crucial for stability; analogs with (Z)-configurations may exhibit reduced conjugation.

Crystallographic Trends : Strong hydrogen-bonding networks in the target compound suggest favorable crystallization behavior, aiding purification .